1-Methyl-4-(piperidin-4-yloxy)piperidine hydrochloride

• Molecular Formula: C11H23ClN2O
• Molecular Weight: 234.76 g/mol
• IUPAC Name: 1-methyl-4-piperidin-4-yloxypiperidine;hydrochloride
• InChI: InChI=1S/C11H22N2O.ClH/c1-13-8-4-11(5-9-13)14-10-2-6-12-7-3-10;/h10-12H,2-9H2,1H3;1H
• InChI Key: NATJXPXMKQIFIQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)OC2CCNCC2.Cl

Description

1-Methyl-4-(piperidin-4-yloxy)piperidine hydrochloride is a chemical compound with the molecular formula C11H24Cl2N2O. It is a piperidine derivative, which is a class of compounds known for their significant role in the pharmaceutical industry. Piperidine derivatives are often used as building blocks in the synthesis of various drugs due to their versatile chemical properties .

Preparation Methods

The synthesis of 1-Methyl-4-(piperidin-4-yloxy)piperidine hydrochloride typically involves the reaction of 1-methylpiperidine with 4-hydroxypiperidine in the presence of a suitable base. The reaction is followed by the addition of hydrochloric acid to form the hydrochloride salt. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The process may be optimized for higher yields and purity, often involving additional purification steps such as recrystallization or chromatography .

Chemical Reactions Analysis

1-Methyl-4-(piperidin-4-yloxy)piperidine hydrochloride can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, leading to the formation of reduced piperidine derivatives.

Substitution: Nucleophilic substitution reactions can occur, where the piperidine ring can be substituted with various nucleophiles such as halides or amines.

Scientific Research Applications

1-Methyl-4-(piperidin-4-yloxy)piperidine hydrochloride has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex piperidine derivatives, which are valuable in medicinal chemistry.

Biology: This compound can be used in the study of biological pathways and mechanisms involving piperidine derivatives.

Medicine: Piperidine derivatives, including this compound, are explored for their potential therapeutic effects, such as analgesic, anti-inflammatory, and antipsychotic properties.

Industry: It is used in the production of various pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-Methyl-4-(piperidin-4-yloxy)piperidine hydrochloride involves its interaction with specific molecular targets in the body. Piperidine derivatives often act on neurotransmitter receptors or enzymes, modulating their activity. The exact molecular targets and pathways can vary depending on the specific derivative and its intended use .

Comparison with Similar Compounds

1-Methyl-4-(piperidin-4-yloxy)piperidine hydrochloride can be compared with other piperidine derivatives such as:

4-Hydroxypiperidine: Known for its use in the synthesis of selective receptor agonists.

Piperidine, 4-diphenylmethoxy-1-methyl-, hydrochloride: Used in the synthesis of various pharmacologically active compounds.

The uniqueness of this compound lies in its specific structure, which allows for unique interactions with biological targets and its versatility in chemical synthesis .